Cas no 1221448-66-3 (ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate)

• Product Name: ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate
• CAS No: 1221448-66-3
• MF: C₁₁H₈BrNO₅
• MW: 314.08892250061
• CID: 5753487
• PubChem ID: 67236652
• Update Time: 2025-11-02

ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZAIZUIZXYBYBJF-UHFFFAOYSA-N
• EN300-19195712
• ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate
• 5-bromo-7-nitrobenzofuran-2-carboxylic acid ethyl ester
• SCHEMBL1982581
• 1221448-66-3

• Inchi： 1S/C11H8BrNO5/c1-2-17-11(14)9-4-6-3-7(12)5-8(13(15)16)10(6)18-9/h3-5H,2H2,1H3
• InChI Key： ZAIZUIZXYBYBJF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)OCC)O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.95858g/mol
• Monoisotopic Mass: 312.95858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate

Ethyl 5-Bromo-7-Nitro-1-Benzofuran-2-Carboxylate (CAS No. 1221448-66-3): A Versatile Building Block in Organic Synthesis

The ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate (CAS No. 1221448-66-3) is a highly functionalized benzofuran derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This compound serves as a crucial intermediate for the synthesis of various biologically active molecules, particularly in the development of novel heterocyclic compounds with potential therapeutic applications.

With its unique molecular structure featuring both bromo and nitro substituents, this benzofuran carboxylate ester offers multiple reactive sites for further chemical modifications. The presence of these functional groups makes it an excellent candidate for palladium-catalyzed cross-coupling reactions, which are currently among the most searched topics in synthetic chemistry according to recent literature and patent analyses.

Recent trends in AI-assisted drug discovery have highlighted the importance of such multifunctional building blocks. Many researchers are actively searching for compounds like ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate that can serve as versatile scaffolds in combinatorial chemistry and high-throughput screening platforms. The compound's ability to participate in various nucleophilic aromatic substitutions and metal-catalyzed reactions makes it particularly valuable in these applications.

The physical properties of this compound have been carefully characterized to meet the needs of modern synthetic laboratories. Typically appearing as a yellow to orange crystalline powder, ethyl 5-bromo-7-nitrobenzofuran-2-carboxylate demonstrates good stability under standard laboratory conditions. Its solubility profile shows preferential dissolution in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which aligns with current solvent trends favoring greener alternatives in chemical synthesis.

In the context of green chemistry initiatives, which have become a major focus in recent chemical research, the efficient synthesis and application of ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate have attracted considerable interest. Researchers are particularly exploring its use in atom-economical reactions and cascade processes, addressing one of the most frequently asked questions in contemporary synthetic methodology: how to maximize molecular complexity while minimizing synthetic steps.

The spectroscopic characterization of this compound reveals distinctive features that facilitate its identification and purity assessment. The infrared spectrum typically shows strong absorption bands corresponding to the ester carbonyl and nitro group vibrations, while the 1H NMR spectrum displays characteristic signals for the ethyl group protons and aromatic protons in the benzofuran ring system.

From a market perspective, the demand for specialized heterocyclic building blocks like ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate has been steadily increasing. This growth parallels the expansion of contract research organizations and drug discovery services, where such compounds are essential for library synthesis. Current search trends indicate particular interest from pharmaceutical companies engaged in central nervous system drug development and anti-inflammatory agent research.

Quality control standards for ethyl 5-bromo-7-nitrobenzofuran-2-carboxylate typically require high purity levels (>97% by HPLC), reflecting the compound's importance in precision chemical synthesis. Advanced analytical techniques including mass spectrometry and elemental analysis are routinely employed to verify the identity and purity of this material, addressing common quality assurance questions from research purchasers.

The storage and handling recommendations for this compound follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper precautions including storage in amber glass containers at controlled temperatures are advised to maintain stability over extended periods. These handling considerations respond to frequent queries from laboratory safety officers and chemical hygiene professionals.

Looking toward future applications, ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate continues to show promise in emerging areas of chemical research. Its potential use in photopharmacology and bioorthogonal chemistry represents particularly exciting directions, as these fields have shown exponential growth in publication and patent activity in recent years. The compound's photoactive properties and ability to participate in click chemistry reactions make it especially suitable for these cutting-edge applications.

In conclusion, ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate (CAS No. 1221448-66-3) stands as a valuable chemical intermediate with wide-ranging applications in modern organic synthesis and drug discovery. Its unique combination of functional groups and reactivity profile positions it as a key player in addressing current challenges in medicinal chemistry and materials science, while meeting the evolving needs of researchers engaged in structure-activity relationship studies and molecular design initiatives.